Cas no 601514-62-9 (6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one)

• Product Name: 6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one
• CAS No: 601514-62-9
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD06762738
• CID: 830038
• PubChem ID: 22335190
• Update Time: 2025-05-19

6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1(2H)-one
• 6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridin-1(2H)-one
• 6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one
• 5,6,7,8-Tetrahydro-6-(phenylmethyl)-2,6-naphthyridin-1(2H)-one
• RGSOMLGEDNNJIO-UHFFFAOYSA-N
• DB-072752
• SC3241
• 6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1(2H)-one 95+%
• 6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-ol
• MFCD06762738
• 6-Benzyl-5,6,7,8-tetrahydro-2H-[2,6]naphthyridin-1-one
• AKOS015855707
• CS-0171354
• SCHEMBL1550170
• 601514-62-9
• DTXSID00624902
• J-518268
• AS-6296

• MDL： MFCD06762738
• Inchi： 1S/C15H16N2O/c18-15-14-7-9-17(11-13(14)6-8-16-15)10-12-4-2-1-3-5-12/h1-6,8H,7,9-11H2,(H,16,18)
• InChI Key： RGSOMLGEDNNJIO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1)CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.21
• PSA: 36.10000
• LogP: 1.87110

6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 6-benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one

Introduction to 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one (CAS No. 601514-62-9)

6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one, with the CAS number 601514-62-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one makes it a valuable candidate for various pharmacological studies.

The chemical structure of 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one consists of a benzyl group attached to a tetrahydro-naphthyridine ring system. This configuration imparts specific physical and chemical properties that are crucial for its biological activity. The compound is typically synthesized through multi-step organic reactions involving the condensation of appropriate starting materials and subsequent functional group modifications.

Recent studies have highlighted the potential of 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many chronic diseases, and compounds with antioxidant properties can play a crucial role in mitigating the damage caused by reactive oxygen species (ROS). Studies have demonstrated that 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one exhibits significant antioxidant activity in vitro and in vivo models.

The pharmacokinetic properties of 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one have also been extensively studied. Research has shown that this compound has favorable absorption and distribution characteristics when administered orally or intravenously. Its stability in biological systems and low toxicity profile make it suitable for further clinical development. However, ongoing studies are necessary to fully understand its metabolism and excretion pathways.

Clinical trials involving 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential.

The future prospects for 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and delivery to target tissues.

In conclusion, 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one (CAS No. 601514-62-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, 6-Benzyl-2,5,7,8-tetrahydro-2,6-naphthyridin-1-one may play a crucial role in addressing unmet medical needs and improving patient outcomes.